![molecular formula C21H27N3O4 B449053 N'-[1-(2,4-DIMETHOXYPHENYL)ETHYLIDENE]-2-[(4-ETHOXYPHENYL)AMINO]PROPANEHYDRAZIDE](/img/structure/B449053.png)
N'-[1-(2,4-DIMETHOXYPHENYL)ETHYLIDENE]-2-[(4-ETHOXYPHENYL)AMINO]PROPANEHYDRAZIDE
Overview
Description
N’-[1-(2,4-dimethoxyphenyl)ethylidene]-2-(4-ethoxyanilino)propanohydrazide is a complex organic compound with a molecular formula of C21H27N3O4 and a molecular weight of 385.45678 This compound is characterized by its unique structure, which includes a hydrazide group, an ethoxyaniline moiety, and a dimethoxyphenyl group
Preparation Methods
The synthesis of N’-[1-(2,4-dimethoxyphenyl)ethylidene]-2-(4-ethoxyanilino)propanohydrazide involves several stepsIndustrial production methods may involve the use of catalysts and specific reaction conditions to optimize yield and purity .
Chemical Reactions Analysis
N’-[1-(2,4-dimethoxyphenyl)ethylidene]-2-(4-ethoxyanilino)propanohydrazide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules. In biology, it is studied for its potential biological activities, including antimicrobial and anticancer properties. In medicine, it is investigated for its potential therapeutic applications, particularly in the development of new drugs .
Mechanism of Action
The mechanism of action of N’-[1-(2,4-dimethoxyphenyl)ethylidene]-2-(4-ethoxyanilino)propanohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions .
Comparison with Similar Compounds
N’-[1-(2,4-dimethoxyphenyl)ethylidene]-2-(4-ethoxyanilino)propanohydrazide can be compared with other similar compounds, such as N’-[1-(3,4-dimethoxyphenyl)ethylidene]-2-pyrazinecarbohydrazide and N’-[1-(4-hydroxyphenyl)ethylidene]-2-pyrazinecarbohydrazide . These compounds share structural similarities but differ in their specific functional groups and biological activities. The uniqueness of N’-[1-(2,4-dimethoxyphenyl)ethylidene]-2-(4-ethoxyanilino)propanohydrazide lies in its specific combination of functional groups, which may confer distinct chemical and biological properties .
Properties
Molecular Formula |
C21H27N3O4 |
|---|---|
Molecular Weight |
385.5g/mol |
IUPAC Name |
N-[1-(2,4-dimethoxyphenyl)ethylideneamino]-2-(4-ethoxyanilino)propanamide |
InChI |
InChI=1S/C21H27N3O4/c1-6-28-17-9-7-16(8-10-17)22-15(3)21(25)24-23-14(2)19-12-11-18(26-4)13-20(19)27-5/h7-13,15,22H,6H2,1-5H3,(H,24,25) |
InChI Key |
QZBUTBWYYQQHAD-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)NC(C)C(=O)NN=C(C)C2=C(C=C(C=C2)OC)OC |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(C)C(=O)NN=C(C)C2=C(C=C(C=C2)OC)OC |
Origin of Product |
United States |
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